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Compound of Interest

7-(4-Bromobutoxy)quinolin-2(1H)-
Compound Name:
one-d8

Cat. No.: B12414468

Disclaimer: No specific Safety Data Sheet (SDS) for 7-(4-Bromobutoxy)quinolin-2(1H)-one-
d8 was found. The following information is compiled from data available for the non-deuterated
analogue, 7-(4-Bromobutoxy)quinolin-2(1H)-one, and a structurally related compound, 7-(4-
Bromobutoxy)-3,4-dihydroquinolin-2(1H)-one. This guide should be used as a supplementary
resource, and it is imperative to consult a certified SDS for the specific compound before
handling.

Chemical and Physical Properties

This section summarizes the key physical and chemical properties of 7-(4-
Bromobutoxy)quinolin-2(1H)-one and its deuterated form. The data for the deuterated
compound is limited, and values from the non-deuterated analogue are provided for reference.
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Property Value Source

Molecular Formula C13H14DsBrNO2 -

C13H14BrNO:2 (non-deuterated)  [1]

Molecular Weight 304.21 g/mol [2]

296.16 g/mol (non-deuterated) [11[3]

White to off-white crystalline
Appearance " [4]
soli

Melting Point 126-128 °C (non-deuterated) [5]

110-114 °C (non-deuterated) [4]

o ) 475.3°C at 760 mmHg (non-
Boiling Point [5]
deuterated)

) 241.3+28.7 °C (non-
Flash Point (5]
deuterated)

Density 1.4+0.1 g/cm?3 (non-deuterated) [5]

Computational Data

The following table presents computational chemistry data for 7-(4-Bromobutoxy)quinolin-
2(1H)-one.

Descriptor Value Source
Topological Polar Surface Area

42.09 Az [1]
(TPSA)
LogP 3.082 [1]
Hydrogen Bond Acceptors 2 [1]
Hydrogen Bond Donors 1 [1]
Rotatable Bonds 5 [1]
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Hazard Identification and Precautionary Measures

Based on the hazard information for the structurally similar compound 7-(4-Bromobutoxy)-3,4-
dihydroquinolin-2(1H)-one, the following hazards may be associated with 7-(4-
Bromobutoxy)quinolin-2(1H)-one-d8.

Hazard Statement Description

H315 Causes skin irritation.[6]

H319 Causes serious eye irritation.[6]

H335 May cause respiratory irritation.[6]
Precautionary Statement Description

P261 Avoid breathing dust/fumes.[6]

p271 Use only outdoors or in a well-ventilated area.[6]

Wear protective gloves, protective clothing, eye

P280 _ ,
protection and face protection.[6]

Wash all exposed external body areas

P264 _
thoroughly after handling.[6]

Experimental Protocols

Detailed experimental protocols for the safety assessment of 7-(4-Bromobutoxy)quinolin-
2(1H)-one-d8 are not available in the provided search results. Standard toxicological assays
would be required to determine specific data such as LD50 and LC50 values.

Safe Handling and Storage

The following guidelines for safe handling and storage are based on information for related

compounds.

Handling:
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Avoid all personal contact, including inhalation of dust or fumes.[6]
Use in a well-ventilated area.[6]

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[6]

Do not eat, drink, or smoke when handling this compound.[6]

Wash hands thoroughly after handling.[6]

Storage:

Store in a tightly closed container.
Keep in a dry, cool, and well-ventilated place.

Store away from incompatible materials.

Emergency Procedures

In case of exposure, follow these first-aid measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[7]

Skin Contact: Wash off with soap and plenty of water. Seek medical attention in case of
irritation.[6][7]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[7]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
Consult a physician.[7]

Visualizations

The following diagrams illustrate key safety-related workflows and concepts.
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General Handling Workflow
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Caption: General laboratory workflow for handling chemical compounds.
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Hazard Control Logic
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Caption: Relationship between hazard identification and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Safety Guide: 7-(4-
Bromobutoxy)quinolin-2(1H)-one-d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414468#7-4-bromobutoxy-quinolin-2-1h-one-d8-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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